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Compound of Interest

Compound Name: 1-(Pyrrolidin-1-yl)propan-2-one

CAS No.: 54151-38-1

Cat. No.: B1611335

Get Quote

To Researchers, Scientists, and Drug Development Professionals,

This guide addresses the inquiry for an in-depth technical overview of the physicochemical

data for the compound associated with CAS number 19134-50-0. A comprehensive search of

publicly available chemical databases and scientific literature has been conducted to assemble

the information requested.

Initial Investigation and a Critical Finding
The primary and most critical finding of our investigation is that the provided CAS number,

19134-50-0, does not appear to correspond to a valid, publicly registered chemical substance.

Extensive searches across multiple authoritative chemical registries and databases, including

but not limited to the CAS REGISTRY, PubChem, and ChemSpider, yielded no results for this

specific identifier.

This outcome suggests one of the following possibilities:

Typographical Error: The CAS number may contain a typographical error. We advise

carefully verifying the number from the original source.
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Deleted or Obsolete CAS Number: The number may have been previously assigned and

subsequently deleted or merged with another entry.

Internal or Proprietary Compound: The number could be an internal identifier for a

proprietary compound not yet disclosed in public databases.

Incorrectly Formatted Identifier: The number may not be a valid CAS number.

Due to the inability to identify a specific chemical entity associated with CAS number 19134-50-

0, it is not possible to provide the requested in-depth technical guide on its physicochemical

properties. The core requirement of this guide is to deliver accurate and verifiable scientific

information, and without a confirmed subject, any attempt to do so would be speculative and

lack the necessary scientific integrity.

Recommendations for Proceeding
To facilitate the retrieval of the desired information, we recommend the following steps:

Verification of the CAS Number: Please double-check the CAS number for accuracy. Ensure

that all digits and hyphens are correct and in the proper sequence.

Alternative Identifiers: If available, please provide any alternative identifiers for the

compound of interest, such as:

Chemical Name (IUPAC or common name)

Chemical Structure (SMILES, InChI, or image)

Molecular Formula

Source of the CAS Number: If possible, please indicate the source from which this CAS

number was obtained. This context may provide clues to its identity.

Upon receiving a valid identifier, we will be able to proceed with a targeted and comprehensive

search to assemble the in-depth technical guide as originally requested. This will include a

thorough investigation of its physicochemical properties, relevant experimental protocols, and

any available spectral data, all presented with the scientific rigor and detail appropriate for a

research and development audience.
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We are committed to providing accurate and authoritative scientific information and look

forward to assisting you further once a valid chemical identifier is provided.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 19134-50-
0: Physicochemical Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611335/docs#an-in-depth-technical-guide-to-cas-
number-19134-50-0-physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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